((2R,3R,4S,5R)-3-(Benzoyloxy)-4-fluoro-5-(7-nitro-3H-imidazo[4,5-B]pyridin-3-YL)tetrahydrofuran-2-YL)methyl benzoate

• Molecular Formula: C25H19FN4O7
• Molecular Weight: 506.4 g/mol
• IUPAC Name: [(2R,3R,4S,5R)-3-benzoyloxy-4-fluoro-5-(7-nitroimidazo[4,5-b]pyridin-3-yl)oxolan-2-yl]methyl benzoate
• InChI: InChI=1S/C25H19FN4O7/c26-19-21(37-25(32)16-9-5-2-6-10-16)18(13-35-24(31)15-7-3-1-4-8-15)36-23(19)29-14-28-20-17(30(33)34)11-12-27-22(20)29/h1-12,14,18-19,21,23H,13H2/t18-,19+,21-,23-/m1/s1
• InChI Key: APCVVSIVHOMOHM-MHXAIHSWSA-N
• Isomeric SMILES: C1=CC=C(C=C1)C(=O)OC[C@@H]2[C@H]([C@@H]([C@@H](O2)N3C=NC4=C(C=CN=C43)[N+](=O)[O-])F)OC(=O)C5=CC=CC=C5
• Canonical SMILES: C1=CC=C(C=C1)C(=O)OCC2C(C(C(O2)N3C=NC4=C(C=CN=C43)[N+](=O)[O-])F)OC(=O)C5=CC=CC=C5

Description

This compound is a fluorinated nucleoside analog characterized by a tetrahydrofuran scaffold substituted with a benzoyloxy group at position 3, a fluoro group at position 4, and a 7-nitroimidazo[4,5-B]pyridine moiety at position 5. The 7-nitro substituent on the imidazopyridine ring introduces strong electron-withdrawing properties, which may influence binding to biological targets such as kinases or viral polymerases .

Biological Activity

The compound ((2R,3R,4S,5R)-3-(Benzoyloxy)-4-fluoro-5-(7-nitro-3H-imidazo[4,5-B]pyridin-3-YL)tetrahydrofuran-2-YL)methyl benzoate is a complex organic molecule that has garnered attention for its potential biological activities. Its unique structure, characterized by a tetrahydrofuran ring and various functional groups, suggests possible pharmacological applications. This article reviews the biological activity of this compound based on available research data.

• Molecular Formula : C23H18F2N2O7
• Molecular Weight : 472.4 g/mol
• CAS Number : 952651-49-9

The biological activity of this compound is likely influenced by its structural components:

• Benzoyloxy Group : This moiety may enhance lipophilicity, facilitating cell membrane penetration and interaction with biological targets.
• Fluoro Substituent : The presence of fluorine can increase metabolic stability and alter binding affinities to target proteins.
• Imidazo[4,5-B]pyridine Moiety : This component is known for its role in various pharmacological activities, including antimicrobial and anticancer properties.

Antimicrobial Activity

Research has indicated that compounds with similar structural features exhibit significant antimicrobial properties. For instance, derivatives of imidazo[4,5-B]pyridine have shown effectiveness against various bacterial strains. The compound's potential as an antimicrobial agent can be attributed to its ability to disrupt bacterial cell wall synthesis or inhibit essential metabolic pathways.

Anticancer Activity

Studies have suggested that compounds containing the imidazo[4,5-B]pyridine framework can act as effective anticancer agents. They may induce apoptosis in cancer cells through various mechanisms, including the inhibition of key signaling pathways involved in cell proliferation and survival.

Enzyme Inhibition

The compound may also act as an inhibitor of specific enzymes critical for disease progression. For example, similar compounds have been shown to inhibit α-glucosidase and other enzymes involved in carbohydrate metabolism, which could be beneficial in managing conditions like diabetes.

Case Studies and Research Findings

• Study on Antimicrobial Efficacy : A recent study evaluated the antimicrobial activity of related compounds against standard strains of bacteria such as Xanthomonas axonopodis and Ralstonia solanacearum. The results indicated that certain derivatives exhibited potent activity compared to standard antibiotics .
• Anticancer Mechanisms : Research published in pharmacological journals highlighted the anticancer properties of imidazo[4,5-B]pyridine derivatives. The studies demonstrated that these compounds could induce apoptosis in various cancer cell lines through the activation of caspase pathways .
• Enzyme Activity Studies : A study focused on the inhibition of α-glucosidase by piperidine derivatives found that specific substitutions led to enhanced inhibitory activity. This suggests that structural modifications in similar compounds could lead to improved efficacy against metabolic disorders .

Data Table: Summary of Biological Activities

Biological Activity	Related Compounds	Mechanism
Antimicrobial	Imidazo[4,5-B]pyridine derivatives	Disruption of cell wall synthesis
Anticancer	Various imidazo derivatives	Induction of apoptosis via caspase activation
Enzyme Inhibition	Piperidine derivatives	Inhibition of α-glucosidase

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table summarizes key structural and functional differences between the target compound and analogous derivatives:

Compound	CAS No.	Molecular Formula	Molecular Weight	Key Structural Features	Potential Applications
Target Compound ((2R,3R,4S,5R)-3-(Benzoyloxy)-4-fluoro-5-(7-nitro-3H-imidazo[4,5-B]pyridin-3-yl)...	Not specified	Likely C₂₅H₂₀FN₅O₇ (inferred)	~550–600 (estimated)	7-Nitroimidazopyridine, 4-fluoro-THF, dual benzoyloxy groups	Kinase inhibition, antiviral agents (hypothesized)
((2R,3R,4S,5R)-3-(Benzoyloxy)-5-(2,6-dichloro-9H-purin-9-yl)-4-fluorotetrahydrofuran-2-yl)methyl benzoate	329187-80-6	C₂₄H₁₇Cl₂FN₄O₅	531.32	Dichloropurine base, 4-fluoro-THF	Antiviral (purine analogs target viral polymerases)
((2R,3R,4S,5R)-3-(Benzoyloxy)-5-(4-chloro-7H-pyrrolo[2,3-d]pyrimidin-7-yl)-4-fluorotetrahydrofuran-2-yl)...	169516-55-6	C₂₅H₁₉ClFN₃O₅	495.89	Chloropyrrolopyrimidine base, 4-fluoro-THF	Anticancer (pyrrolopyrimidines inhibit kinases)
(2R,3R,5R)-5-(4-Benzamido-2-oxopyrimidin-1(2H)-yl)-2-((benzoyloxy)methyl)-4,4-difluorotetrahydrofuran-3-yl...	1445381-44-1	C₃₀H₂₃F₂N₃O₇	575.53	4,4-Difluoro-THF, benzamido-oxopyrimidine	Prodrug design (enhanced stability via difluoro substitution)
((2R,3R,4S,5R)-3-(Benzoyloxy)-5-(6-chloro-9H-purin-9-yl)-4-fluorotetrahydrofuran-2-yl)methyl benzoate	135473-15-3	C₂₄H₁₈ClFN₄O₅	512.88	6-Chloropurine base, 4-fluoro-THF	Antiviral (similar to nucleoside analogs like clofarabine)
((2R,3R,4S,5S)-2-Azido-3-(benzoyloxy)-5-(2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)-4-fluorotetrahydrofuran...	Not specified	Likely C₂₄H₁₈FN₅O₆ (inferred)	~530–550 (estimated)	Azido group at position 2, 3-chlorobenzoate	Bioconjugation (azido group enables click chemistry)

Key Observations:

Heterocyclic Base Variations: The target compound’s 7-nitroimidazopyridine moiety distinguishes it from purine () or pyrrolopyrimidine () analogs. The nitro group may enhance binding to targets requiring strong electron-withdrawing groups, such as nitroreductase-activated prodrugs .

Fluorine Substitution Patterns :

• The 4-fluoro substitution in the target compound contrasts with 4,4-difluoro () or 3-fluoro derivatives. Fluorine at position 4 stabilizes the sugar puckering (C3’-endo conformation), critical for nucleoside analog activity .

Benzoyloxy Groups :

• All compounds feature benzoyloxy esters, which act as prodrug moieties. Hydrolysis in vivo releases active metabolites, as seen in phosphoramidate prodrugs () .

Molecular Weight and Lipophilicity :

• The target compound’s higher molecular weight (estimated >550 g/mol) compared to ’s 495.89 g/mol may reduce oral bioavailability but enhance target affinity due to the nitroimidazopyridine’s planar structure .

Research Implications

• Biological Activity : The nitroimidazopyridine core may confer unique selectivity toward kinases or viral targets, unlike chloro-purine/pyrimidine analogs. Further enzymatic assays are needed to validate this hypothesis.
• Metabolic Stability: The 4-fluoro and benzoyloxy groups may slow hepatic metabolism compared to non-fluorinated analogs (e.g., ’s triazole derivatives) .